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Compound of Interest

Compound Name: 3-Chloro-5-iodo-pyridin-2-ol

Cat. No.: B1321761

An In-depth Technical Guide to CAS Number 97966-02-4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known properties and
commercial availability of the chemical compound identified by CAS number 97966-02-4. The
information is compiled from various chemical and supplier databases.

Chemical Identity and Properties

The compound with CAS number 97966-02-4 is chemically known as 3-Chloro-5-iodo-
pyridin-2-ol. It is a halogenated pyridine derivative.

Table 1: General Chemical Properties

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1321761?utm_src=pdf-interest
https://www.benchchem.com/product/b1321761?utm_src=pdf-body
https://www.benchchem.com/product/b1321761?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 97966-02-4 [112][3114]
3-chloro-5-iodo-1H-pyridin-2-
IUPAC Name [3]
one
3-chloro-5-iodopyridin-2-ol, 3-
Synonyms chloro-2-hydroxy-5- [1][5]
iodopyridine
Molecular Formula C5H3CIINO [21[3114]
Molecular Weight 255.44 g/mol [21[3][41[6]
Canonical SMILES C1=C(C(=0O)NC=C1NhCI [3]
Table 2: Physicochemical Properties
Property Value Source
Appearance Light yellow to yellow solid [2]

Storage Temperature

2-8°C, protect from light

[2]

Purity

Typically offered at 295%

[6lr71el

Note: Detailed experimental data on other physicochemical properties such as melting point,

boiling point, and solubility are not consistently reported across public sources.

Synthesis

While detailed experimental protocols for the synthesis of 3-Chloro-5-iodo-pyridin-2-ol are not

extensively published in readily accessible literature, it is understood to be synthesized from

precursor molecules. One available resource indicates its synthesis involves iodine and 5-

chloro-6... (the full precursor name is not provided in the snippet).[5] For specific and detailed

synthesis protocols, researchers are advised to consult specialized chemical synthesis

literature or contact custom synthesis providers.
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Research Applications and Signaling Pathways

Currently, there is a notable lack of publicly available research literature detailing the specific
applications of 3-Chloro-5-iodo-pyridin-2-ol in drug development or its involvement in
biological signaling pathways. This compound is primarily categorized as a building block for
organic synthesis.[7][8] Its utility would likely be in the synthesis of more complex molecules for
screening in drug discovery programs.

Due to the absence of published research on its biological activity, no signaling pathway
diagrams or detailed experimental protocols for its use in biological assays can be provided at
this time.

Commercial Availability

3-Chloro-5-iodo-pyridin-2-ol is available from a variety of chemical suppliers, indicating its
accessibility for research and development purposes. The compound is typically sold in
guantities ranging from milligrams to kilograms.

Table 3: Selected Suppliers
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Supplier

Location

Notes

Angel Pharmatech Ltd.

Offers the compound with
product number AG161975.

Bide Pharmatech Ltd.

Listed as a supplier.[1]

BLD Pharmatech Co., Limited

Cincinnati, OH, USA

Offers the compound with
product number BD313991
and 95%-+ purity.

ChemicalBook

A platform listing multiple

suppliers.[1]

MolCore

Specializes in high-purity
manufacturing of this

compound.[4]

Shanghai Macklin Biochemical
Co., Ltd

Shanghai, China

Provides various package

sizes from 100mg to 5g.

BOC Sciences

Offers the compound as a
building block with 98% purity
(Catalog: BB077041).[7]

EON Biotech

Lists the compound for sale.[9]

ND Pharma & Biotech

An industrial supplier with a
broad catalog of chemical
entities.[10]

This is not an exhaustive list. Researchers are encouraged to consult various chemical supplier

directories for additional options and to request quotations for current pricing and availability.

Logical Workflow for Procurement

For researchers interested in acquiring this compound, the following workflow is recommended.

Caption: A typical workflow for sourcing and procuring chemical reagents.

Conclusion
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CAS number 97966-02-4, or 3-Chloro-5-iodo-pyridin-2-ol, is a readily available chemical
intermediate. While its physicochemical properties are partially documented, there is a
significant gap in the public domain regarding its specific applications in drug discovery,
detailed experimental protocols, and its effects on biological pathways. Researchers interested
in this molecule will find it accessible for synthetic chemistry endeavors, but its biological role
remains an open area for investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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